Cas no 1105195-16-1 (6-bromo-N-[3-(dimethylamino)propyl]-1,3-benzothiazol-2-amine)

6-Bromo-N-[3-(dimethylamino)propyl]-1,3-benzothiazol-2-amine is a brominated benzothiazole derivative featuring a dimethylaminopropylamine substituent. This compound is of interest in medicinal chemistry and organic synthesis due to its structural motif, which is often associated with bioactive properties. The bromine atom at the 6-position enhances reactivity for further functionalization, making it a versatile intermediate for cross-coupling reactions or nucleophilic substitutions. The dimethylaminopropyl side chain may contribute to improved solubility and potential interactions with biological targets. Its well-defined molecular structure allows for precise modifications, supporting applications in drug discovery and the development of heterocyclic compounds. Suitable for research use under controlled conditions.
6-bromo-N-[3-(dimethylamino)propyl]-1,3-benzothiazol-2-amine structure
1105195-16-1 structure
Product Name:6-bromo-N-[3-(dimethylamino)propyl]-1,3-benzothiazol-2-amine
CAS No:1105195-16-1
MF:C12H16BrN3S
MW:314.244540214539
MDL:MFCD11986983
CID:4560679
PubChem ID:33679977
Update Time:2025-08-04

6-bromo-N-[3-(dimethylamino)propyl]-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • N'-(6-Bromo-1,3-benzothiazol-2-yl)-N,N-dimethylpropane-1,3-diamine
    • 6-bromo-N-[3-(dimethylamino)propyl]-1,3-benzothiazol-2-amine
    • MDL: MFCD11986983
    • Inchi: 1S/C12H16BrN3S/c1-16(2)7-3-6-14-12-15-10-5-4-9(13)8-11(10)17-12/h4-5,8H,3,6-7H2,1-2H3,(H,14,15)
    • InChI Key: HRZINLDAYDDCAO-UHFFFAOYSA-N
    • SMILES: C(N(C)C)CCNC1=NC2=CC=C(Br)C=C2S1

6-bromo-N-[3-(dimethylamino)propyl]-1,3-benzothiazol-2-amine Pricemore >>

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Additional information on 6-bromo-N-[3-(dimethylamino)propyl]-1,3-benzothiazol-2-amine

6-Bromo-N-[3-(dimethylamino)propyl]-1,3-benzothiazol-2-amine: A Comprehensive Overview

The compound with CAS No. 1105195-16-1, known as 6-bromo-N-[3-(dimethylamino)propyl]-1,3-benzothiazol-2-amine, is a significant molecule in the field of organic chemistry and materials science. This compound belongs to the class of benzothiazoles, which are widely studied for their unique electronic properties and potential applications in various industries. The benzothiazole core of this molecule provides a rigid aromatic system, while the bromo and dimethylamino substituents introduce functional groups that enhance its reactivity and versatility.

Recent studies have highlighted the importance of benzothiazole derivatives in the development of advanced materials, particularly in the areas of optoelectronics and catalysis. The presence of the bromo group in this compound makes it an ideal candidate for further functionalization, such as cross-coupling reactions, which are crucial in synthesizing complex molecules with tailored properties. Additionally, the dimethylamino group contributes to the molecule's basicity, making it suitable for applications in alkaline environments or as a precursor for more complex nitrogen-containing compounds.

The synthesis of 6-bromo-N-[3-(dimethylamino)propyl]-1,3-benzothiazol-2-amine typically involves a multi-step process that combines aromatic substitution and amine alkylation techniques. Researchers have optimized these methods to achieve high yields and purity levels, ensuring that the compound is readily available for further studies and industrial applications. The molecule's structure has been thoroughly characterized using advanced spectroscopic techniques such as NMR, IR, and mass spectrometry, confirming its identity and purity.

In terms of applications, this compound has shown promise in several fields. In the realm of materials science, it has been explored as a precursor for synthesizing advanced polymers and hybrid materials with enhanced mechanical and thermal properties. Its ability to act as a versatile building block has also made it valuable in drug discovery efforts, particularly in the development of bioactive compounds with potential therapeutic applications.

Recent research has also focused on the electrochemical properties of this compound. Studies have demonstrated that the benzothiazole framework can be effectively incorporated into electrochemical devices such as sensors and batteries, where it contributes to improved charge transport and energy storage capabilities. The presence of the bromo group further enhances these properties by introducing additional redox-active sites within the molecule.

From a toxicological perspective, preliminary studies indicate that 6-bromo-N-[3-(dimethylamino)propyl]-1,3-benzothiazol-2-amine exhibits low toxicity under standard experimental conditions. However, further investigations are required to fully understand its safety profile and potential environmental impact.

In conclusion, 6-bromo-N-[3-(dimethylamino)propyl]-1,3-benzothiazol-2-amine (CAS No. 1105195-16-1) is a versatile and intriguing compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for further research and development in fields such as materials science, pharmacology, and electrochemistry.

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